Cas no 866155-04-6 (4-tert-Butyl-N-[2-(methylsulfanyl)pyrimidin-4-yl]benzamide)
4-tert-Butyl-N-[2-(methylsulfanyl)pyrimidin-4-yl]benzamide Chemical and Physical Properties
Names and Identifiers
-
- 866155-04-6
- MLS001195475
- HMS2877L05
- 4-(tert-butyl)-N-[2-(methylsulfanyl)-4-pyrimidinyl]benzenecarboxamide
- CHEMBL1321120
- SR-01000309907
- DTXSID001326516
- AKOS005107543
- SMR000550717
- MS-1764
- SR-01000309907-1
- 4-tert-butyl-N-[2-(methylsulfanyl)pyrimidin-4-yl]benzamide
- 4-tert-butyl-N-(2-methylsulfanylpyrimidin-4-yl)benzamide
- Benzamide, 4-(1,1-dimethylethyl)-N-[2-(methylthio)-4-pyrimidinyl]-
- 4-tert-Butyl-N-[2-(methylsulfanyl)pyrimidin-4-yl]benzamide
-
- Inchi: 1S/C16H19N3OS/c1-16(2,3)12-7-5-11(6-8-12)14(20)18-13-9-10-17-15(19-13)21-4/h5-10H,1-4H3,(H,17,18,19,20)
- InChI Key: VDTQDDSACPSJOE-UHFFFAOYSA-N
- SMILES: C(NC1C=CN=C(SC)N=1)(=O)C1=CC=C(C(C)(C)C)C=C1
Computed Properties
- Exact Mass: 301.12488341g/mol
- Monoisotopic Mass: 301.12488341g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 80.2Ų
Experimental Properties
- Density: 1.19±0.1 g/cm3(Predicted)
- Boiling Point: 393.5±25.0 °C(Predicted)
- pka: 10.82±0.70(Predicted)
4-tert-Butyl-N-[2-(methylsulfanyl)pyrimidin-4-yl]benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1633856-1mg |
4-(Tert-butyl)-N-(2-(methylthio)pyrimidin-4-yl)benzamide |
866155-04-6 | 98% | 1mg |
¥535.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1633856-2mg |
4-(Tert-butyl)-N-(2-(methylthio)pyrimidin-4-yl)benzamide |
866155-04-6 | 98% | 2mg |
¥495.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1633856-5mg |
4-(Tert-butyl)-N-(2-(methylthio)pyrimidin-4-yl)benzamide |
866155-04-6 | 98% | 5mg |
¥573.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1633856-10mg |
4-(Tert-butyl)-N-(2-(methylthio)pyrimidin-4-yl)benzamide |
866155-04-6 | 98% | 10mg |
¥800.00 | 2024-04-27 |
4-tert-Butyl-N-[2-(methylsulfanyl)pyrimidin-4-yl]benzamide Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 4-tert-Butyl-N-[2-(methylsulfanyl)pyrimidin-4-yl]benzamide
Recent Advances in the Study of 4-tert-Butyl-N-[2-(methylsulfanyl)pyrimidin-4-yl]benzamide (CAS: 866155-04-6)
The compound 4-tert-Butyl-N-[2-(methylsulfanyl)pyrimidin-4-yl]benzamide (CAS: 866155-04-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine and benzamide scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.
One of the key areas of research has been the synthesis and optimization of 4-tert-Butyl-N-[2-(methylsulfanyl)pyrimidin-4-yl]benzamide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, making it more feasible for large-scale production. The study also highlighted the compound's stability under various physiological conditions, which is crucial for its potential use as a drug candidate.
Pharmacological investigations have revealed that 4-tert-Butyl-N-[2-(methylsulfanyl)pyrimidin-4-yl]benzamide exhibits potent inhibitory activity against specific kinase targets, particularly those involved in inflammatory pathways. In vitro and in vivo studies demonstrated its efficacy in reducing cytokine production and mitigating inflammatory responses, suggesting its potential as an anti-inflammatory agent. These findings were corroborated by a recent preprint on bioRxiv, which further elucidated the compound's interaction with its molecular targets.
Another significant development is the exploration of 4-tert-Butyl-N-[2-(methylsulfanyl)pyrimidin-4-yl]benzamide in oncology research. Preliminary data from a collaborative study between academic and industry researchers indicated that the compound could inhibit the proliferation of certain cancer cell lines by targeting key signaling pathways. The study, presented at the 2023 American Association for Cancer Research (AACR) annual meeting, emphasized the need for further preclinical evaluation to assess its therapeutic window and safety profile.
In addition to its therapeutic potential, recent computational studies have provided insights into the structure-activity relationship (SAR) of 4-tert-Butyl-N-[2-(methylsulfanyl)pyrimidin-4-yl]benzamide. Molecular docking and dynamics simulations have identified critical binding interactions and potential modifications to enhance its selectivity and potency. These computational approaches, combined with experimental data, offer a robust framework for the rational design of derivatives with improved pharmacological properties.
Despite these advancements, challenges remain in the development of 4-tert-Butyl-N-[2-(methylsulfanyl)pyrimidin-4-yl]benzamide as a viable drug candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Ongoing research aims to optimize the compound's properties and evaluate its efficacy in more complex disease models.
In conclusion, 4-tert-Butyl-N-[2-(methylsulfanyl)pyrimidin-4-yl]benzamide (CAS: 866155-04-6) represents a promising scaffold for drug discovery, with demonstrated potential in inflammation and oncology. The integration of synthetic chemistry, pharmacological studies, and computational modeling has significantly advanced our understanding of this compound. Future research should focus on addressing the remaining challenges to translate these findings into clinical applications.
866155-04-6 (4-tert-Butyl-N-[2-(methylsulfanyl)pyrimidin-4-yl]benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)